Cas no 1369366-88-0 (1,2,4triazolo1,5-apyridine-8-carbaldehyde)

• Product Name: 1,2,4triazolo1,5-apyridine-8-carbaldehyde
• CAS No: 1369366-88-0
• MF: C₇H₅N₃O
• MW: 147.134100675583
• CID: 5041475
• PubChem ID: 82417706
• Update Time: 2026-02-28

1,2,4triazolo1,5-apyridine-8-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,2,4]TRIAZOLO[1,5-A]PYRIDINE-8-CARBALDEHYDE
• 1,2,4triazolo1,5-apyridine-8-carbaldehyde
• EN300-1592168
• E74680
• BS-44980
• 1369366-88-0
• CS-0161992

• Inchi： 1S/C7H5N3O/c11-4-6-2-1-3-10-7(6)8-5-9-10/h1-5H
• InChI Key： FJCUWKXNQUGVPH-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN2C1=NC=N2

Computed Properties

• Exact Mass: 147.043261791g/mol
• Monoisotopic Mass: 147.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 47.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 1,2,4triazolo1,5-apyridine-8-carbaldehyde

1,2,4-Triazolo[1,5-a]pyridine-8-carbaldehyde: A Comprehensive Overview

The compound with CAS No. 1369366-88-0, known as 1,2,4-Triazolo[1,5-a]pyridine-8-carbaldehyde, is a heterocyclic compound that has garnered significant attention in the field of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a triazole ring fused with a pyridine ring and an aldehyde group at the 8-position. The triazolo[1,5-a]pyridine core is a versatile scaffold that has been extensively studied for its potential applications in drug discovery and advanced materials.

Recent studies have highlighted the importance of heterocyclic compounds like 1,2,4-Triazolo[1,5-a]pyridine-8-carbaldehyde in medicinal chemistry. The presence of the aldehyde group at the 8-position introduces additional functional diversity, enabling this compound to participate in various chemical reactions such as condensation reactions and cross-coupling processes. These reactions are pivotal in synthesizing bioactive molecules and complex organic structures.

The synthesis of 1,2,4-Triazolo[1,5-a]pyridine-8-carbaldehyde typically involves multi-step processes that leverage the reactivity of triazole rings and pyridine systems. Researchers have explored various methodologies to optimize the synthesis of this compound, including microwave-assisted synthesis and catalytic processes. These advancements have not only improved the yield but also reduced the environmental footprint of the manufacturing process.

In terms of chemical properties, 1,2,4-Triazolo[1,5-a]pyridine-8-carbaldehyde exhibits a high degree of stability under normal conditions due to the aromaticity of its heterocyclic core. However, its aldehyde group renders it reactive under certain conditions, making it a valuable intermediate in organic synthesis. The compound's ability to form hydrogen bonds and its electron-deficient nature further enhance its utility in designing functional materials.

The applications of 1,2,4-Triazolo[1,5-a]pyridine-8-carbaldehyde span across multiple disciplines. In drug discovery, this compound serves as a promising lead for developing novel therapeutic agents targeting various diseases such as cancer and neurodegenerative disorders. Its ability to modulate protein-protein interactions and enzyme activities makes it a valuable tool in medicinal chemistry research.

Moreover, heterocyclic aldehydes like 1,2,4-Triazolo[1,5-a]pyridine-8-carbaldehyde have found applications in materials science. They are used as precursors for synthesizing advanced polymers and coordination polymers with tailored properties such as high thermal stability and mechanical strength. These materials hold potential for use in aerospace engineering and electronics.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 1,2,Triazolo[1,a]-pyridine-8-carbaldehyde. Quantum mechanical calculations have revealed that the aldehyde group significantly influences the electronic distribution within the molecule's conjugated system. This understanding has facilitated the design of more efficient synthetic routes and improved our ability to predict the compound's behavior in different chemical environments.

In conclusion, CAS No 1369366-88-0, or 1,,4-triazolo[,,a]pyridine--carbaldehyde, stands out as a versatile building block with immense potential across diverse fields of research and industry. Its unique structure combined with cutting-edge synthetic methodologies ensures that this compound will continue to play a pivotal role in advancing modern science and technology.